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Compound of Interest

Compound Name: Deacetylcephaloglycin

CAS No.: 3890-34-4

Cat. No.: B1669932

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of Deacetylcephaloglycin, an active

metabolite of the first-generation cephalosporin antibiotic, Cephaloglycin. This document

outlines its chemical properties, metabolic pathway, analytical methodologies, and mechanism

of action, presenting the information in a format tailored for research and development

applications.

Core Quantitative Data
A summary of the key quantitative data for Deacetylcephaloglycin is presented in the table

below for easy reference and comparison.
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Parameter Value Source(s)

CAS Number 3890-34-4 [1][2][3]

Alternate CAS 20166-01-2 [4][5]

Molecular Weight 363.39 g/mol [4][6]

Molecular Formula C₁₆H₁₇N₃O₅S [6]

Metabolic Pathway of Cephaloglycin
Deacetylcephaloglycin is the primary active metabolite of Cephaloglycin. The metabolic

conversion involves the deacetylation of the parent compound. Under acidic conditions,

Deacetylcephaloglycin can be further degraded to form Deacetylcephaloglycin lactone. The

rate-determining step in this degradation pathway from Cephaloglycin to the lactone is the

initial deacetylation.[1] Most of the absorbed Cephaloglycin is excreted in the urine as this

antimicrobially active metabolite.[7]
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Metabolic Degradation of Cephaloglycin

Cephaloglycin

Deacetylcephaloglycin

Deacetylation

Deacetylcephaloglycin Lactone

Lactonization (Acidic Conditions)
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Workflow for HPLC Analysis of Deacetylcephaloglycin

Sample Preparation

HPLC Analysis

Urine Sample

Acidify to pH 1.4

Incubate at 37°C for 2h

Inject into HPLC

Reversed-Phase Ion-Pair Chromatography

UV Detection

Quantification against Standard Curve
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Mechanism of Action of Deacetylcephaloglycin

Deacetylcephaloglycin

Penicillin-Binding Proteins (PBPs)

Binds to and Inhibits

Peptidoglycan Cross-linking

Catalyzes

Cell Lysis

Inhibition leads to

Bacterial Cell Wall Integrity

Maintains

Weakening leads to
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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